4-methoxy-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-methoxy-6-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H16F3N5O/c1-24-13-9-12(20-10-21-13)22-5-7-23(8-6-22)14-11(15(16,17)18)3-2-4-19-14/h2-4,9-10H,5-8H2,1H3
• InChI Key: OHAZWRGDXYFFKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C15H16F3N5O
• Molecular Weight: 339.32 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidine is a basic structure in naturally occurring compounds, like nucleotides in DNA and RNA. Trifluoromethylpyridine (TFMP) is a key structural ingredient for the development of many agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the introduction of TFMP groups within other molecules. This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. The trifluoromethyl group (-CF3) and methoxy group (-OCH3) are attached to the pyrimidine and piperazine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Trifluoromethylpyridine (TFMP) derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeted Kinase Inhibition : The compound’s structural features make it a promising candidate for inhibiting kinases involved in various diseases. .
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Organic Synthesis and Transition Metal Catalysis

• Suzuki–Miyaura Coupling : The compound’s trifluoromethylpyridine moiety is amenable to Suzuki–Miyaura cross-coupling reactions. These reactions allow the construction of complex organic molecules by forming carbon–carbon bonds. .

Agrochemical and Pharmaceutical Research

• Trifluoromethylpyridines as Key Motifs : Related compounds with similar pyridine cores have been investigated as structural motifs in agrochemicals and pharmaceuticals. .

Antifibrotic Agents

• Collagen Synthesis Inhibition : The compound and its analogs have shown promise in inhibiting collagen synthesis, which is crucial in fibrotic diseases. .

Mechanism of Action

Target of Action

The primary target of 4-methoxy-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is collagen prolyl-4-hydroxylase . This enzyme plays a crucial role in the biosynthesis of collagen, a major component of the extracellular matrix in various tissues. Inhibition of this enzyme can lead to reduced collagen production, which is beneficial in conditions characterized by excessive collagen deposition, such as fibrosis .

Mode of Action

The compound interacts with its target, collagen prolyl-4-hydroxylase, and inhibits its activity This inhibition results in a decrease in the hydroxylation of proline residues in collagen, a critical step in collagen biosynthesis

Biochemical Pathways

The compound affects the collagen biosynthesis pathway by inhibiting collagen prolyl-4-hydroxylase . This enzyme catalyzes the formation of 4-hydroxyproline, a key amino acid in collagen. By inhibiting this enzyme, the compound reduces the production of hydroxyproline, leading to decreased collagen synthesis .

Result of Action

The compound’s action results in a significant reduction in collagen production. This is evidenced by a decrease in the content of hydroxyproline, a marker of collagen, in cell culture medium in vitro . This suggests that the compound could have potential therapeutic effects in conditions characterized by excessive collagen deposition, such as fibrotic diseases .

Future Directions

The future directions for research on this compound would likely depend on its biological or chemical activity. Given the wide range of activities exhibited by pyrimidine derivatives, there could be many potential applications in fields such as medicinal chemistry and pharmaceuticals.